11-Chloromethylene pentacyclo[5.4.0.02,6.03,10.05,9]undecan-8-one

• CAS No.: 92687-89-3
• Molecular Formula: C12H11ClO
• Molecular Weight: 206.67 g/mol
• IUPAC Name: (11E)-11-(chloromethylidene)pentacyclo[5.4.0.02,6.03,10.05,9]undecan-8-one
• InChI: InChI=1S/C12H11ClO/c13-2-5-6-3-1-4-8-7(3)9(5)11(8)12(14)10(4)6/h2-4,6-11H,1H2/b5-2+
• InChI Key: MJZGJTGOOMRSNK-GORDUTHDSA-N
• Isomeric SMILES: C1C2C3C4C1C5C2/C(=C\Cl)/C3C4C5=O
• Canonical SMILES: C1C2C3C4C1C5C2C(=CCl)C3C4C5=O

Description

11-Chloromethylene pentacyclo[5.4.0.02,6.03,10.05,9]undecan-8-one is a polycyclic cage compound with a unique structure. It contains 25 atoms in total, including 11 hydrogen atoms, 12 carbon atoms, 1 oxygen atom, and 1 chlorine atom . This compound is known for its stability and reactivity, making it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of 11-Chloromethylene pentacyclo[5.4.0.02,6.03,10.05,9]undecan-8-one involves several steps. One common method includes the use of sulphated zirconia as a catalyst in protection-deprotection reactions and Mg/Al hydrotalcite in cyanosilylation reactions. These reactions can be carried out under classical thermal conditions or with microwave radiation to improve yields and reaction times . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

11-Chloromethylene pentacyclo[5.4.0.02,6.03,10.05,9]undecan-8-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include p-toluenesulfonic acid, benzene, and other organic solvents . The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve functionalization of the polycyclic cage structure.

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a model compound for studying polycyclic cage structures and their reactivity. In biology and medicine, it may be explored for its potential therapeutic properties, although specific applications are still under investigation. In industry, it can be used in the development of new materials and catalysts .

Mechanism of Action

The mechanism of action of 11-Chloromethylene pentacyclo[5.4.0.02,6.03,10.05,9]undecan-8-one involves its interaction with various molecular targets and pathways. The exact molecular targets and pathways are still being studied, but its unique structure allows it to participate in a variety of chemical reactions, making it a versatile compound for research purposes .

Comparison with Similar Compounds

11-Chloromethylene pentacyclo[5.4.0.02,6.03,10.05,9]undecan-8-one can be compared with other similar polycyclic cage compounds, such as pentacyclo[5.4.0.02,6.03,10.05,9]undecane-8,11-dione. These compounds share similar structural features but differ in their functional groups and reactivity. The presence of the chloromethylene group in this compound makes it unique and influences its chemical behavior .